Cas no 1361822-97-0 (2-(2,6-Dichlorophenyl)-5-fluoropyridine-3-acetonitrile)

• Product Name: 2-(2,6-Dichlorophenyl)-5-fluoropyridine-3-acetonitrile
• CAS No: 1361822-97-0
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4912976
• Update Time: 2025-05-24

2-(2,6-Dichlorophenyl)-5-fluoropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichlorophenyl)-5-fluoropyridine-3-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-10-2-1-3-11(15)12(10)13-8(4-5-17)6-9(16)7-18-13/h1-3,6-7H,4H2
• InChI Key： CYTCMQYYIWMSKF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=CC(=CN=1)F)CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,6-Dichlorophenyl)-5-fluoropyridine-3-acetonitrile

Compound CAS No 1361822-97-0: 2-(2,6-Dichlorophenyl)-5-fluoropyridine-3-acetonitrile

The compound 2-(2,6-Dichlorophenyl)-5-fluoropyridine-3-acetonitrile, identified by the CAS number 1361822-97-0, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential utility in drug discovery and agrochemicals.

Structurally, this molecule consists of a pyridine ring substituted with a fluorine atom at the 5-position and an acetonitrile group at the 3-position. The 2-position of the pyridine ring is attached to a dichlorophenyl group, specifically at the 2,6-dichlorophenyl positions. This arrangement imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of electron-withdrawing groups like fluorine and cyano groups enhances the molecule's ability to interact with biological targets, potentially leading to novel therapeutic agents.

In terms of synthesis, researchers have explored various methodologies to construct this compound efficiently. One common approach involves the substitution of pyridine derivatives with appropriate chloroarenes under catalytic conditions, followed by fluorination and cyano group introduction steps. These methods have been optimized to improve yield and purity, ensuring scalability for potential industrial applications.

Moreover, computational studies using advanced molecular modeling techniques have provided insights into the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for evaluating the compound's suitability as a drug candidate or agrochemical agent.

Another area of interest is the evaluation of this compound's environmental impact and biodegradability. As concerns about sustainability grow, understanding how such chemicals behave in ecosystems is essential for responsible chemical management.

In conclusion, Compound CAS No 1361822-97-0, or 2-(2,6-Dichlorophenyl)-5-fluoropyridine-3-acetonitrile, represents a promising molecule with diverse applications across multiple disciplines. Continued research into its properties and potential uses will undoubtedly contribute to advancements in both academic and industrial settings.